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Compound of Interest

Compound Name: Hsd17B13-IN-59

Cat. No.: B12366065

FOR RESEARCH USE ONLY

Introduction

Hsd17B13-IN-59 is a potent inhibitor of the enzyme 17[3-hydroxysteroid dehydrogenase type
13 (HSD17B13). HSD17B13 is a lipid droplet-associated protein predominantly expressed in
the liver and has been identified as a promising therapeutic target for non-alcoholic fatty liver
disease (NAFLD) and non-alcoholic steatohepatitis (NASH). This document provides detailed
application notes and experimental protocols for the use of Hsd17B13-IN-59 in preclinical
research settings.

Supplier and Purchasing Information

Hsd17B13-IN-59 can be procured from various chemical suppliers specializing in research
compounds. One such supplier is MedChemExpress, where it is cataloged as HY-163256. It is
imperative to source the compound from a reputable supplier that provides a certificate of
analysis to ensure its purity and identity.

Table 1: Product Information
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Parameter Information
Product Name Hsd17B13-IN-59
Supplier MedChemExpress
Catalog Number HY-163256

) As specified by the supplier's certificate of
Purity )

analysis

Storage Store at -20°C for long-term storage.

Physicochemical and Inhibitory Properties

Hsd17B13-IN-59 is a small molecule inhibitor with a reported IC50 value of < 0.1 uM for the
inhibition of HSD17B13 enzymatic activity with estradiol as a substrate.[1] The inhibitory activity
of related compounds, such as BI-3231, has been shown to be potent and selective for
HSD17B13.[2]

Table 2: In Vitro Inhibitory Activity of HSD17B13 Inhibitors
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Compound Target IC50 Substrate Reference

Hsd17B13-IN-59 HSD17B13 <0.1uM Estradiol [1]
Human

BI-3231 1 nM Estradiol [2]
HSD17B13
Mouse

BI-3231 13 nM Estradiol [2]
HSD17B13

HSD17B13-IN-3 HSD17B13 0.38 pM B-estradiol [3]

HSD17B13-IN-3 HSD17B13 0.45 uM Leukotriene B4 [3]

HSD17B13-IN- ]

13 HSD17B13 <0.1 uM Estradiol [4]

HSD17B13-IN- .

93 HSD17B13 <0.1uM Estradiol [3]

HSD17B13-IN- )

23 HSD17B13 <1uM Leukotriene B3 [3]

Signaling Pathway and Mechanism of Action

HSD17B13 is involved in hepatic lipid metabolism. Its expression is regulated by the nuclear
receptor Liver X Receptor a (LXRa) and the transcription factor Sterol Regulatory Element-
Binding Protein-1c (SREBP-1c).[5][6][7] LXRa activation induces SREBP-1c, which in turn
binds to the promoter of the HSD17B13 gene to upregulate its expression.[6][7] HSD17B13 is
localized to lipid droplets and is thought to play a role in their metabolism, potentially through its
retinol dehydrogenase activity, converting retinol to retinaldehyde.[1][8] Inhibition of HSD17B13
by compounds like Hsd17B13-IN-59 is expected to modulate these downstream effects,
thereby reducing lipid accumulation and inflammation associated with NAFLD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Hsd17B13-IN-59: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366065#hsd17b13-in-59-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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